Cas no 2229258-37-9 (methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate)

• Product Name: methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate
• CAS No: 2229258-37-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6283903
• PubChem ID: 165700824
• Update Time: 2025-05-26

methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate
• EN300-1759153
• 2229258-37-9

• Inchi： 1S/C11H16N2O2/c1-8-9(4-3-7-13-8)10(12)5-6-11(14)15-2/h3-4,7,10H,5-6,12H2,1-2H3
• InChI Key： JZAYQSFNHBRLPW-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1=CC=CN=C1C)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate

Compound CAS No. 2229258-37-9: Methyl 4-Amino-4-(2-Methylpyridin-3-Yl)Butanoate

Methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate, identified by the CAS number 2229258-37-9, is a chemical compound that has garnered significant attention in recent scientific research. This compound belongs to the class of organic compounds known as amino acid esters, specifically derived from the amino acid glutamic acid. Its structure features a butanoate group with an amino substituent at the fourth carbon and a substituted pyridine ring at the same position, making it a unique molecule with potential applications in various fields.

The synthesis of methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate involves a multi-step process that typically begins with the preparation of the corresponding amino acid. Researchers have explored various methods to optimize the synthesis, including asymmetric catalysis and enzymatic approaches, to enhance yield and purity. Recent studies have highlighted the use of transition metal catalysts such as palladium and rhodium in facilitating key steps in the synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules, particularly in drug discovery. The presence of both an amino group and a pyridine ring provides versatility in chemical reactivity, enabling its use in constructing bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the synthesis of antimicrobial agents and cancer therapeutic candidates.

In addition to its role in organic synthesis, methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent findings suggest that this compound can serve as a versatile ligand for constructing metalloporphyrins, which have applications in catalysis and sensing technologies.

The pharmacological properties of methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate have also been explored extensively. Studies indicate that this compound exhibits moderate activity against certain bacterial strains, making it a candidate for further development into antibiotics. Furthermore, its ability to modulate cellular signaling pathways has sparked interest in its potential role as a neuroprotective agent.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate. Quantum mechanical calculations have revealed that the conjugation between the pyridine ring and the amino group significantly influences the molecule's electronic properties, enhancing its reactivity towards electrophilic substitution reactions.

In conclusion, methyl 4-amino-4-(2-methylpyridin-3-yl)butanoate (CAS No. 2229258-37-) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodologies and computational modeling, positions it as a valuable tool for advancing scientific research and industrial applications.